Cas no 84257-50-1 (N-(4-Formyl-3-methylphenyl)acetamide)

• Product Name: N-(4-Formyl-3-methylphenyl)acetamide
• CAS No: 84257-50-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 3163866
• PubChem ID: 12931765
• Update Time: 2025-06-24

N-(4-Formyl-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-formyl-3-methylphenyl)-
• N-(4-Formyl-3-methylphenyl)acetamide
• AKOS000101900
• OQWBSIMVDHAYEQ-UHFFFAOYSA-N
• 84257-50-1
• SCHEMBL377917
• 4-acetamido-2-methyl benzaldehyde
• 2-methyl-4-acetamidobenzaldehyde
• 4-acetylamino-2-methylbenzaldehyde
• Acetamide, N-(4-formyl-3-methylphenyl)-

• Inchi： 1S/C10H11NO2/c1-7-5-10(11-8(2)13)4-3-9(7)6-12/h3-6H,1-2H3,(H,11,13)
• InChI Key： OQWBSIMVDHAYEQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=C(C=O)C(C)=C1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 377.7±30.0 °C at 760 mmHg
• Flash Point: 170.6±24.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(4-Formyl-3-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Formyl-3-methylphenyl)acetamide

Professional Introduction to N-(4-Formyl-3-methylphenyl)acetamide (CAS No. 84257-50-1)

N-(4-Formyl-3-methylphenyl)acetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 84257-50-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both a formyl group and an acetamide moiety makes it a versatile intermediate, facilitating diverse chemical transformations and biological interactions.

The structural framework of N-(4-formyl-3-methylphenyl)acetamide consists of a benzene ring substituted with a formyl group at the 4-position and a methyl group at the 3-position, linked to an acetamide functional group. This specific arrangement imparts unique reactivity, making it a valuable building block in organic synthesis. The formyl group, in particular, serves as a reactive site for condensation reactions, while the acetamide moiety can participate in hydrogen bonding and other interactions relevant to biological systems.

In recent years, N-(4-formyl-3-methylphenyl)acetamide has been explored for its role in the synthesis of various pharmacologically active compounds. Its ability to undergo selective modifications allows for the creation of complex molecules with tailored properties. For instance, researchers have utilized this compound to develop novel heterocyclic derivatives that exhibit promising biological activities. These derivatives have shown potential in inhibiting specific enzymes and receptors, making them candidates for further investigation in therapeutic contexts.

One of the most compelling aspects of N-(4-formyl-3-methylphenyl)acetamide is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The formyl group can be readily converted into an aldehyde, enabling reactions such as Suzuki-Miyaura coupling with boronic acids or Heck reactions with olefins. These transformations have been instrumental in constructing complex molecular architectures, including those found in natural products and drug candidates. The methyl substituent at the 3-position also contributes to the compound's reactivity by influencing electronic distribution and steric effects.

Recent studies have highlighted the compound's importance in medicinal chemistry. Researchers have demonstrated its use in generating libraries of compounds for high-throughput screening (HTS) campaigns. By leveraging the reactivity of the formyl group and the versatility of the acetamide moiety, scientists have been able to produce diverse analogs with varying biological profiles. Some of these derivatives have shown inhibitory activity against targets associated with inflammatory diseases and cancer, underscoring the compound's potential as a lead structure.

The synthesis of N-(4-formyl-3-methylphenyl)acetamide itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, advances in catalytic systems have enabled more efficient routes, reducing the number of steps and improving yields. For example, palladium-catalyzed cross-coupling reactions now allow for direct introduction of functional groups at specific positions on the benzene ring with high precision.

The compound's behavior in biological systems has also been extensively studied. The formyl group can react with nucleophiles such as amines and thiols, leading to Schiff base formations or thioether derivatives respectively. These products can exhibit different pharmacological activities compared to the parent compound, offering new avenues for drug discovery. Additionally, the acetamide moiety can interact with biological targets through hydrogen bonding, influencing binding affinity and specificity.

In conclusion, N-(4-formyl-3-methylphenyl)acetamide (CAS No. 84257-50-1) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical research. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.